N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: N-[(2-methyl-5-nitrophenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C13H11N3O4S/c1-8-4-5-9(16(18)19)7-10(8)14-13(21)15-12(17)11-3-2-6-20-11/h2-7H,1H3,(H2,14,15,17,21)
• InChI Key: QIQWPRBDWNLCHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=S)NC(=O)C2=CC=CO2
• Molecular Formula: C13H11N3O4S
• Molecular Weight: 305.31 g/mol

Description

N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}-2-furamide is a chemical compound that is commonly referred to as MNFA. It is a thioamide derivative that has been studied for its potential use in scientific research. The compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research.

Mechanism of Action

The mechanism of action of MNFA is not fully understood, but it is believed to involve the formation of a stable adduct with thiols. This adduct can then undergo further reactions, leading to the observed biochemical and physiological effects of MNFA.
Biochemical and Physiological Effects:
MNFA has been found to have a variety of biochemical and physiological effects. It has been shown to have antioxidant activity, and it has been found to protect against oxidative stress in certain cell types. MNFA has also been found to inhibit the activity of certain enzymes, including acetylcholinesterase and xanthine oxidase.

Advantages and Limitations for Lab Experiments

One advantage of using MNFA in scientific research is its potential as a fluorescent probe for the detection of thiols. However, MNFA has some limitations as well. It can be difficult to synthesize, and its mechanism of action is not fully understood. Additionally, its potential as a therapeutic agent has not yet been fully explored.

Future Directions

There are several future directions for research on MNFA. One area of interest is its potential as a therapeutic agent for the treatment of diseases that involve oxidative stress. MNFA could also be further studied as a fluorescent probe for the detection of thiols in biological systems. Additionally, further research is needed to fully understand the mechanism of action of MNFA and its potential limitations as a research tool.

Synthesis Methods

The synthesis of MNFA involves the reaction of 2-methyl-5-nitroaniline with carbon disulfide in the presence of potassium hydroxide. This reaction produces the intermediate potassium N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}-2-furanide, which is then treated with acid to yield the final product.

Scientific Research Applications

MNFA has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a fluorescent probe for the detection of thiols in biological systems. MNFA has also been studied for its potential use as an antioxidant and as a potential therapeutic agent for the treatment of certain diseases.